Cas no 2680741-55-1 (benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate)

• Product Name: benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate
• CAS No: 2680741-55-1
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 5622858
• PubChem ID: 165925555
• Update Time: 2025-10-30

benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299942
• 2680741-55-1
• benzyl N-[3-(3-hydroxy-3-phenylpropyl)phenyl]carbamate
• benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate

• Inchi： 1S/C23H23NO3/c25-22(20-11-5-2-6-12-20)15-14-18-10-7-13-21(16-18)24-23(26)27-17-19-8-3-1-4-9-19/h1-13,16,22,25H,14-15,17H2,(H,24,26)
• InChI Key： IFUMIHRRNNISMA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCC1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate

Introduction to Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate (CAS No. 2680741-55-1)

Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate, a compound with the chemical identifier CAS No. 2680741-55-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups within its framework, including the benzyl and carbamate moieties, positions it as a promising candidate for further exploration.

The molecular structure of Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate encompasses a benzoyl group linked to a carbamate moiety, which is further substituted with a 3-hydroxy-3-phenylpropyl group. This structural configuration imparts specific chemical properties that make it an attractive scaffold for designing novel therapeutic agents. The presence of both hydroxyl and phenyl groups enhances its reactivity and interaction potential with biological targets, making it a versatile compound in drug discovery.

Recent research in the field of organic chemistry has highlighted the importance of functionalized carbamates in developing bioactive molecules. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The carbamate group in Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate provides a site for further derivatization, allowing chemists to tailor its properties for specific biological activities.

The hydroxyl group attached to the 3-hydroxy-3-phenylpropyl moiety adds another layer of complexity to the compound's behavior. Hydroxyl groups are commonly found in many biologically active molecules and are known to participate in hydrogen bonding interactions. This feature can be exploited to enhance the compound's binding affinity to biological targets, thereby improving its efficacy as a potential drug candidate.

Pharmaceutical research has been increasingly focused on identifying new molecular entities that can modulate biological pathways associated with various diseases. The structural features of Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate make it a compelling candidate for investigating its potential role in therapeutic interventions. Its ability to interact with multiple biological targets suggests that it may have broad-spectrum activity, which is highly desirable in drug development.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary findings indicate that it exhibits promising interactions with enzymes and receptors involved in critical biological processes. These interactions suggest that Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate could be developed into a lead compound for further optimization towards therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. The process requires careful optimization to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in drug discovery.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential behavior of Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate. These tools allow researchers to predict how the compound will interact with biological targets at the molecular level, providing valuable insights into its pharmacological properties. Such simulations are crucial for guiding experimental design and optimizing lead compounds.

Future research directions include exploring the structural modifications of this compound to enhance its pharmacological activity and reduce potential side effects. By leveraging computational tools and synthetic chemistry expertise, scientists aim to develop derivatives that exhibit improved efficacy and safety profiles.

The broader implications of this research extend beyond individual compounds like Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate. They contribute to the growing body of knowledge about how molecular structure influences biological activity, which is fundamental to rational drug design. As our understanding of these relationships deepens, we can expect more efficient and targeted approaches to developing new therapeutic agents.

In conclusion, Benzyl N-3-(3-hydroxy-3-phenylpropyl)phenylcarbamate (CAS No. 2680741-55-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications in drug development. Ongoing research continues to uncover its pharmacological properties and explore its role in therapeutic interventions, highlighting its importance as a candidate for further investigation.